Cas no 2172325-18-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172325-18-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6300333
• PubChem ID: 165810051
• Update Time: 2025-06-13

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid
• EN300-1501261
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methoxy-2-methylpropanoic acid
• 2172325-18-5

• Inchi： 1S/C25H30N2O6/c1-24(2,13-21(28)26-25(3,15-32-4)22(29)30)27-23(31)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,13-15H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： HTTQZDSYRRRIEY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172325-18-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172325-18-5) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in research, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and the 3-methoxy-2-methylpropanoic acid moiety, make it a versatile building block for advanced therapeutic agents. Researchers are increasingly exploring its applications in targeted drug delivery systems and personalized medicine, aligning with the growing demand for precision healthcare solutions.

The compound's CAS No. 2172325-18-5 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern synthetic chemistry. One of the key reasons for its popularity is its compatibility with solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for cancer research, immunology, and neurodegenerative disease studies. The Fmoc-protected amino acid derivative ensures high yield and purity, addressing the industry's need for efficient and scalable synthesis methods. As the pharmaceutical sector shifts toward greener chemistry practices, this compound's role in reducing waste and improving reaction efficiency is gaining attention.

Recent trends in AI-driven drug discovery have further highlighted the importance of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid. Machine learning models often utilize such structurally complex molecules to predict bioactivity and optimize drug candidates. Questions like "How does Fmoc protection enhance peptide stability?" or "What are the applications of 3-methoxy-2-methylpropanoic acid derivatives in biologics?" are commonly encountered in search engines, underscoring the compound's interdisciplinary appeal. Additionally, its potential in bioconjugation—a technique critical for antibody-drug conjugates (ADCs)—has sparked interest among biotechnologists.

From a regulatory standpoint, the compound's non-hazardous profile (as indicated by its exclusion from restricted substance lists) makes it a preferred choice for global research collaborations. Its stability under ambient conditions and compatibility with automated synthesis platforms align with the industry's push for high-throughput screening and lab automation. Furthermore, the rise of mRNA-based therapeutics has indirectly increased demand for specialized amino acid derivatives like this one, as they are essential for modifying delivery vehicles such as lipid nanoparticles.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172325-18-5) represents a convergence of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from peptide therapeutics to computational drug design—position it as a critical enabler of next-generation medical breakthroughs. As research continues to uncover its potential, this compound will likely remain at the forefront of scientific discourse, answering pressing questions in both academic and industrial settings.